ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-[(2-fluorophenyl)methyl]-1-[3-(1H-indol-3-yl)propanoyl]piperidine-3-carboxylate
• InChI: InChI=1S/C26H29FN2O3/c1-2-32-25(31)26(16-19-8-3-5-10-22(19)27)14-7-15-29(18-26)24(30)13-12-20-17-28-23-11-6-4-9-21(20)23/h3-6,8-11,17,28H,2,7,12-16,18H2,1H3
• InChI Key: LCFNZEFVUODPAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)C(=O)CCC2=CNC3=CC=CC=C32)CC4=CC=CC=C4F
• Molecular Formula: C26H29FN2O3
• Molecular Weight: 436.5 g/mol

Description

Ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate, also known as EFIP, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate is not fully understood. However, it has been suggested that ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate may act as a modulator of the dopamine and serotonin systems in the brain, which are involved in various physiological and behavioral processes.
Biochemical and Physiological Effects:
ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate can inhibit the activity of monoamine oxidase (MAO), an enzyme involved in the metabolism of dopamine and serotonin. In vivo studies have shown that ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate can increase dopamine and serotonin levels in the brain, which may contribute to its neuroprotective and cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

Ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential therapeutic applications. However, ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate also has some limitations. It has low solubility in water, which may limit its use in some experiments. Additionally, the mechanism of action of ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate is not fully understood, which may make it difficult to interpret some experimental results.

Future Directions

There are several future directions for research on ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate. One area of interest is the development of ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate analogs with improved pharmacological properties, such as increased solubility and selectivity for specific targets. Another area of interest is the investigation of the potential therapeutic applications of ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate in other fields, such as neurodegenerative diseases and mood disorders. Additionally, further studies are needed to elucidate the mechanism of action of ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate and to better understand its biochemical and physiological effects.
In conclusion, ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate is a chemical compound that has been extensively studied for its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate has shown promising results in various fields, and further research is needed to fully understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate involves the reaction of 2-fluorobenzylamine with 3-(1H-indol-3-yl)propanoic acid, followed by coupling with ethyl 3-piperidinecarboxylate using N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent. The final product is obtained after purification using column chromatography.

Scientific Research Applications

Ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate has been studied for its potential therapeutic applications in various fields, including neuroscience, cancer research, and drug addiction. In neuroscience, ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate has been shown to have neuroprotective effects and to enhance cognitive function. In cancer research, ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate has been found to inhibit the growth of cancer cells and to induce apoptosis. In drug addiction, ethyl 3-(2-fluorobenzyl)-1-[3-(1H-indol-3-yl)propanoyl]-3-piperidinecarboxylate has been studied for its potential to reduce drug-seeking behavior.